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Compound of Interest

Compound Name: (3-Bromo-5-nitrophenyl)methanol

Cat. No.: B136851

For immediate reference, (3-Bromo-5-nitrophenyl)methanol must be treated as hazardous
waste and disposed of through a licensed professional waste disposal service.[1] Improper
disposal can lead to environmental contamination and potential health hazards. This guide
provides detailed procedures for the safe handling and disposal of this compound in a
laboratory setting.

(3-Bromo-5-nitrophenyl)methanol is a halogenated nitroaromatic compound, and its disposal
requires adherence to specific safety protocols. Key hazards include potential irritation to the
skin, eyes, and respiratory system.[2] Thermal decomposition may release irritating and toxic
gases, including nitrogen oxides and hydrogen bromide.[2]

Hazard and Safety Information
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Property Information Source
) (3-Bromo-5-
Chemical Name _ [31[4]
nitrophenyl)methanol
CAS Number 139194-79-9 [31[4]
Molecular Formula C7H6BrNO3 [31[4]
Molecular Weight 232.03 g/mol [3114]

Harmful if swallowed, causes
] severe skin burns and eye
Primary Hazards [2]
damage, may cause

respiratory irritation.

Incompatible Materials Oxidizing agents. [2]

Carbon monoxide, carbon
Decomposition Products dioxide, nitrogen oxides (NOx), [2]

hydrogen bromide.

Step-by-Step Disposal Protocol

1. Personal Protective Equipment (PPE): Before handling the chemical, ensure appropriate
PPE is worn. This includes:

Eye Protection: Chemical safety goggles or a face shield.[2]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).[1]

Body Protection: A lab coat or other protective clothing to prevent skin contact.[2]

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood.[2]

2. Waste Segregation: Proper segregation is crucial to prevent dangerous reactions and to
facilitate correct disposal.

o Collect (3-Bromo-5-nitrophenyl)methanol waste in a dedicated, properly labeled
hazardous waste container.[5]
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As a halogenated organic compound, it should be kept separate from non-halogenated
organic wastes.[6][7]

Do not mix with incompatible materials such as strong oxidizing agents.[2]
. Waste Collection and Storage:

Use a container that is compatible with the chemical. Glass bottles are generally suitable for
solvent wastes.[5]

The container must be clearly labeled with "Hazardous Waste" and the full chemical name: "
(3-Bromo-5-nitrophenyl)methanol".[6]

Keep the waste container tightly closed except when adding waste.[5][6]

Store the container in a designated, well-ventilated, and cool area, away from heat sources
and incompatible chemicals.[2][6]

. Disposal Procedure:

Do not attempt to dispose of this chemical down the drain or with general laboratory trash.[1]
[8] This can contaminate water systems and is against regulations.

Arrange for disposal through your institution's Environmental Health and Safety (EHS) office
or a licensed chemical waste disposal company.[1]

The recommended disposal methods are controlled incineration in a facility equipped with an
afterburner and scrubber or transfer to a licensed chemical destruction plant.[1][8]

. Spill and Contamination Cleanup:
In case of a spill, avoid creating dust.[1]
Use an inert absorbent material to clean up the spill.

Collect the absorbed material and any contaminated items (e.g., paper towels, gloves) into a
sealed, labeled hazardous waste container for disposal.[1]
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o Wash the spill area thoroughly.
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Caption: Disposal workflow for (3-Bromo-5-nitrophenyl)methanol.

By adhering to these procedures, researchers and laboratory professionals can ensure the
safe and compliant disposal of (3-Bromo-5-nitrophenyl)methanol, minimizing risks to both
personnel and the environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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